Cas no 61658-90-0 ((3Z)-3-ethylidene-2-benzofuran-1(3H)-one)

• Product Name: (3Z)-3-ethylidene-2-benzofuran-1(3H)-one
• CAS No: 61658-90-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 954878
• PubChem ID: 919972
• Update Time: 2025-04-19

(3Z)-3-ethylidene-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-ethylidene-2-benzofuran-1(3H)-one
• (3E)-3-ethylidene-2-benzofuran-1-one
• 3-ethylidene-isobenzofuran-1(3H)-one
• 3-ethylidenephthalide
• AC1LJANG
• Aethyliden-phthalid
• ethylidenephthalide
• NSC508400
• SCHEMBL13062771
• 61658-90-0
• DTXSID50358861
• NSC-508400
• (E)-3-Ethylidenephthalide
• 4767-63-9
• (E)-3-Ethylideneisobenzofuran-1(3H)-one
• ethylidene phthalide

• Inchi： 1S/C10H8O2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6H,1H3/b9-2+
• InChI Key： FLOWXWKOKRXGBR-XNWCZRBMSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C\C)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.299
• Boiling Point: 284.6°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.677
• PSA: 26.3
• LogP: 2.21780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones